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Compound of Interest

Compound Name: AST5902

Cat. No.: B11937928

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of stock solutions of AST5902
trimesylate for use in both in vitro and in vivo experimental settings. Adherence to these
guidelines is crucial for ensuring the consistency and reproducibility of experimental results.

Compound Information

AST5902 is the principal active metabolite of Alflutinib (AST2818) and functions as an inhibitor
of the Epidermal Growth Factor Receptor (EGFR).[1][2][3][4] It is supplied as AST5902
trimesylate.
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Property Value Reference

N-(5-{[4-(1-methyl-1H-indol-3-
yl)pyrimidin-2-ylJamino}-2-
{methyl[2-

Chemical Name (methylamino)ethyl]lamino}-6- [1]
(2,2,2-trifluoroethoxy)pyridin-3-
yl)prop-2-enamide;

tris(methanesulfonic acid)

Molecular Formula C30H41F3N8011S3 [1][2]
Molecular Weight 842.88 g/mol [11[2][5]
CAS Number 2929417-90-1 [1]
Appearance Yellow to orange solid [2]

Solubility Data

The solubility of AST5902 trimesylate is a critical factor in the preparation of stock solutions. It
is important to use high-quality, anhydrous solvents to achieve the desired concentrations.

Maximum
Solvent . Notes Reference
Concentration

Use of fresh,
anhydrous DMSO is
recommended.
Sonication may be
DMSO 50 mg/mL (59.32 mM)  required for complete [1112][31[5]
dissolution.
Hygroscopic DMSO
can significantly

reduce solubility.

Water 100 mg/mL - [5]

Ethanol Insoluble - [5]
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Experimental Protocols

Protocol 1: Preparation of High-Concentration Stock
Solution for In Vitro Use

This protocol details the preparation of a 50 mM stock solution of AST5902 in DMSO, suitable
for further dilution in cell culture media for various in vitro assays.

Materials:

AST5902 trimesylate powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)
Procedure:
o Calculate the required mass of AST5902:
o To prepare 1 mL of a 50 mM stock solution, the required mass is calculated as follows:
» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
= Mass (mg) = 50 mmol/L x 0.001 L x 842.88 g/mol x 1000 mg/g = 42.14 mg
 Dissolution:
o Aseptically weigh 42.14 mg of AST5902 trimesylate powder and transfer it to a sterile vial.
o Add 1 mL of anhydrous, sterile DMSO.

o Vortex the solution thoroughly for 2-3 minutes.
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o If complete dissolution is not achieved, sonicate the vial in a water bath for 5-10 minutes.

[1](21[3]

e Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes.

o Store the aliquots at -20°C for up to 1 month or at -80°C for up to 6 months.[2][5]

o Avoid repeated freeze-thaw cycles.[2][5]

Protocol 2: Preparation of Formulation for In Vivo Oral
Administration

This protocol provides two options for preparing a formulation of AST5902 suitable for oral
gavage in animal models. These formulations aim to enhance the bioavailability of the
compound.

Materials:

AST5902 trimesylate powder

e Anhydrous DMSO

e PEGS300

e Tween-80

e Saline (0.9% NaCl)

e 20% SBE-B-CD in Saline

o Sterile tubes

e \ortex mixer

Formulation A: DMSO/PEG300/Tween-80/Saline[2]
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This formulation results in a clear solution with a solubility of at least 2.5 mg/mL (2.97 mM).[2]
Procedure:

e Prepare a 25 mg/mL stock solution in DMSO.

e To prepare 1 mL of the final formulation:

o Add 100 pL of the 25 mg/mL AST5902 stock in DMSO to 400 pL of PEG300. Mix
thoroughly.[2]

o Add 50 pL of Tween-80 and mix until the solution is homogeneous.[2]
o Add 450 pL of saline to bring the final volume to 1 mL. Mix well.[2]
Formulation B: DMSO/SBE-(-CD in Saline[2]
This formulation also yields a clear solution with a solubility of at least 2.5 mg/mL (2.97 mM).[2]
Procedure:
e Prepare a 25 mg/mL stock solution in DMSO.
e To prepare 1 mL of the final formulation:

o Add 100 pL of the 25 mg/mL AST5902 stock in DMSO to 900 uL of 20% SBE-B-CD in
saline.[2]

o Mix thoroughly until a clear solution is obtained.

Signaling Pathway and Experimental Workflow

Mechanism of Action: EGFR Signaling Pathway
Inhibition
AST5902 acts as an inhibitor of the Epidermal Growth Factor Receptor (EGFR), a key receptor

tyrosine kinase involved in cell proliferation, survival, and differentiation. The diagram below
illustrates the canonical EGFR signaling pathway and the point of inhibition by AST5902. Upon
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ligand binding, EGFR dimerizes and autophosphorylates, initiating downstream signaling
cascades such as the RAS/RAF/MEK/ERK and PI3K/Akt pathways, which ultimately promote
tumor growth and survival. AST5902 blocks the kinase activity of EGFR, thereby inhibiting

these downstream signals.
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Caption: EGFR signaling pathway and inhibition by AST5902.
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Experimental Workflow for Stock Solution Preparation

The following diagram outlines the general workflow for preparing AST5902 stock solutions for
experimental use.
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Caption: Workflow for AST5902 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11937928#how-to-prepare-ast5902-stock-solutions-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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